N-(3,4-dichlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H18Cl2N2O/c1-10-3-2-6-18(8-10)9-14(19)17-11-4-5-12(15)13(16)7-11/h4-5,7,10H,2-3,6,8-9H2,1H3,(H,17,19)
• InChI Key: ZDBOQPNFNWELHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide, commonly known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DPA is a synthetic compound that belongs to the class of piperidine derivatives. It has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

DPA acts as a selective sigma-1 receptor agonist, which leads to the modulation of various cellular processes. It has been shown to increase the release of neurotransmitters, including dopamine, serotonin, and noradrenaline. DPA also modulates the activity of ion channels, including voltage-gated calcium channels and potassium channels, which can affect neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects
DPA has been shown to have various biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and analgesic effects. It has been shown to protect neurons from oxidative stress and excitotoxicity, which are associated with various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. DPA also has anti-inflammatory effects, which can reduce inflammation in the brain and improve cognitive function. In addition, DPA has been shown to have analgesic effects, which can be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

DPA has several advantages and limitations for lab experiments. One of the main advantages is its high affinity for sigma-1 receptors, which allows for selective modulation of sigma-1 receptor activity. DPA is also relatively stable and can be easily synthesized in large quantities. However, one of the limitations of DPA is its low solubility in water, which can make it difficult to administer in vivo. In addition, DPA has been shown to have off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

There are several future directions for research on DPA. One area of interest is the role of sigma-1 receptors in neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. DPA has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential therapeutic value. Another area of interest is the potential use of DPA as a tool for studying the role of sigma-1 receptors in pain and addiction. DPA has been shown to have analgesic effects and may have potential as a treatment for pain. Finally, further research is needed to optimize the synthesis and formulation of DPA for use in vivo.

Scientific Research Applications

DPA has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for sigma-1 receptors, which are involved in various cellular processes, including calcium signaling, protein synthesis, and cell survival. DPA has been used to study the role of sigma-1 receptors in various physiological and pathological conditions, including neurodegenerative diseases, pain, and addiction.